Cas no 1950574-55-6 ((3,3-dimethylcyclobutyl)boronic acid)

• Product Name: (3,3-dimethylcyclobutyl)boronic acid
• CAS No: 1950574-55-6
• MDL: MFCD30802410
• CID: 4632793
• Update Time: 2025-10-25

(3,3-dimethylcyclobutyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethylcyclobutyl)boronic acid

• MDL： MFCD30802410
• SMILES： CC1(C)CC(C1)B(O)O

Additional information on (3,3-dimethylcyclobutyl)boronic acid

(3,3-Dimethylcyclobutyl)boronic Acid: A Comprehensive Overview

Boronic acids have emerged as a critical class of compounds in modern organic chemistry, playing pivotal roles in cross-coupling reactions, particularly the Suzuki coupling. Among these, (3,3-dimethylcyclobutyl)boronic acid (CAS No. 1950574-55-6) stands out as a versatile and valuable reagent. This compound is characterized by its unique structure, combining a cyclobutane ring substituted with two methyl groups and a boronic acid functional group. Its applications span across various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of (3,3-dimethylcyclobutyl)boronic acid typically involves the hydroboration of alkenes or the direct installation of the boronic acid group using advanced methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability. For instance, the use of palladium catalysts has significantly streamlined the process, making this compound more accessible for large-scale applications.

One of the most notable applications of (3,3-dimethylcyclobutyl)boronic acid is in the construction of complex molecular architectures via cross-coupling reactions. The cyclobutane ring imparts unique electronic and steric properties to the molecule, making it an ideal substrate for forming biaryl structures. These structures are highly sought after in drug discovery due to their potential to modulate protein-protein interactions—a key therapeutic target in diseases such as cancer and neurodegenerative disorders.

Recent studies have also highlighted the role of (3,3-dimethylcyclobutyl)boronic acid in click chemistry and other modular assembly strategies. Its ability to undergo multiple reaction pathways without compromising stability makes it a preferred choice for researchers aiming to build diverse chemical libraries. Moreover, its compatibility with various coupling partners has expanded its utility in natural product synthesis and total synthesis efforts.

In terms of chemical properties, (3,3-dimethylcyclobutyl)boronic acid exhibits moderate acidity due to the electron-withdrawing nature of the boronic acid group. This property is advantageous in certain reaction conditions where controlled deprotonation is required. Additionally, its thermal stability under mild conditions ensures that it can be handled without specialized equipment, making it suitable for both academic and industrial settings.

The integration of (3,3-dimethylcyclobutyl)boronic acid into medicinal chemistry has led to several promising leads in drug development. For example, its derivatives have shown potential as kinase inhibitors and modulators of ion channels—key targets in treating cardiovascular diseases and neurological conditions. The compound's structural flexibility allows for extensive chemical diversification, enabling researchers to explore a wide range of biological activities.

From an environmental standpoint, the synthesis and application of (3,3-dimethylcyclobutyl)boronic acid are increasingly aligned with green chemistry principles. The development of catalytic processes that minimize waste and energy consumption has positioned this compound as a sustainable choice for modern chemical synthesis.

In conclusion, (3,3-dimethylcyclobutyl)boronic acid is a cornerstone in contemporary organic chemistry due to its unique properties and versatile applications. As research continues to uncover new avenues for its use, this compound will undoubtedly remain at the forefront of chemical innovation.